Cas no 1820618-84-5 (2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde)

2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde is a versatile pyrazole-based aldehyde compound, characterized by its cyclopentyl and trifluoromethyl substituents. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical applications. Its aldehyde functionality allows for further derivatization, enabling the synthesis of heterocyclic scaffolds or functionalized intermediates. The cyclopentyl moiety contributes to increased lipophilicity, potentially improving bioavailability in drug development. This compound is particularly useful in the design of enzyme inhibitors or bioactive molecules due to its structural rigidity and reactivity. Its stability under standard conditions ensures reliable handling in synthetic workflows.

2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde structure

1820618-84-5 structure

Product Name:2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde

CAS No:1820618-84-5

MF:C₁₀H₁₁F₃N₂O

MW:232.202352762222

CID:4619044

Update Time:2025-06-07

2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-CYCLOPENTYL-5-(TRIFLUOROMETHYL)PYRAZOLE-3-CARBALDEHYDE
- 1-Cyclopentyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
- VXC61884
- Y2318
- 2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde
- Inchi： 1S/C10H11F3N2O/c11-10(12,13)9-5-8(6-16)15(14-9)7-3-1-2-4-7/h5-7H,1-4H2
- InChI Key： HMHRLQHAYLOAAK-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=O)N(C2CCCC2)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 263
XLogP3: 2.1
Topological Polar Surface Area: 34.9

2-Cyclopentyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde Pricemore >>

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